Cas no 764641-05-6 ((1R)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE)

• Product Name: (1R)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE
• CAS No: 764641-05-6
• MF: C₆H₆F₃NO
• MW: 165.11315202713
• CID: 5580638
• PubChem ID: 29893281
• Update Time: 2023-08-10

(1R)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (R)2,2,2-TRIFLUORO-1-FURAN-2-YL-ETHYLAMINE
• (1R)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE
• 2-Furanmethanamine, α-(trifluoromethyl)-, (αR)-
• (1R)-2,2,2-trifluoro-1-(furan-2-yl)ethan-1-amine
• (R)-1-(2-Furyl)-2,2,2-trifluoroethanamine
• 764641-05-6
• N16717
• AKOS006285100

• Inchi： 1S/C6H6F3NO/c7-6(8,9)5(10)4-2-1-3-11-4/h1-3,5H,10H2/t5-/m1/s1
• InChI Key： LCIXZGVVXOBIGC-RXMQYKEDSA-N
• SMILES： FC([C@@H](C1=CC=CO1)N)(F)F

Computed Properties

• Exact Mass: 165.04014830g/mol
• Monoisotopic Mass: 165.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 135.6±40.0 °C(Predicted)
• pka: 4.42±0.50(Predicted)